Cas no 2580202-50-0 (2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• CAS No: 2580202-50-0
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 5662408
• PubChem ID: 165889801
• Update Time: 2025-06-13

2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• EN300-27722499
• 2580202-50-0
• 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• Inchi： 1S/C19H21NO4S/c1-2-12-8-9-14-15(10-12)25-17(16(14)18(21)22)20-19(23)24-11-13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： JCYNCLFXTVVBNG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CC(CC)CC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.11912932g/mol
• Monoisotopic Mass: 359.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 2580202-50-0)

The compound 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 2580202-50-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core and a carboxylic acid functional group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for benzothiophene derivatives has surged, driven by their versatility in medicinal chemistry. The 2-{(benzyloxy)carbonylamino} moiety in this compound enhances its stability and bioavailability, making it a promising candidate for further study. With the rise of AI-driven drug discovery and computational chemistry, compounds like 2580202-50-0 are being screened for their interactions with proteins and receptors, aligning with the growing trend of precision medicine.

One of the key questions frequently searched in scientific databases is: "What are the synthetic routes for benzothiophene-3-carboxylic acid derivatives?" This highlights the compound's relevance in organic synthesis. The 6-ethyl-4,5,6,7-tetrahydro segment of the molecule contributes to its lipophilicity, which is critical for membrane permeability in drug design. Researchers are also exploring its potential in neurodegenerative disease research, given the structural similarities to other bioactive molecules.

From an industrial perspective, 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is gaining attention for its scalability in production. The compound's CAS No. 2580202-50-0 is often referenced in patents and academic papers, underscoring its importance in intellectual property related to novel therapeutics. Additionally, its compatibility with green chemistry principles is being investigated, as sustainability becomes a priority in chemical manufacturing.

Another trending topic is the role of heterocyclic compounds in cancer research. While this compound is not directly linked to oncology, its structural features align with molecules studied for their anti-inflammatory and antioxidant properties. This has led to increased curiosity about its mechanism of action, as evidenced by searches like "benzothiophene derivatives and their biological activities."

In summary, 2-{(benzyloxy)carbonylamino}-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid (CAS No. 2580202-50-0) represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its multifaceted applications, combined with the evolving landscape of drug discovery technologies, position it as a compound of enduring interest to both academia and industry.